molecular formula C14H19BN2O3 B13456122 4-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

4-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

Cat. No.: B13456122
M. Wt: 274.13 g/mol
InChI Key: KNJKBCGGWQRECQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole is a boronic ester-functionalized indazole derivative with a methoxy substituent at position 4 and a pinacol boronate group at position 5 of the indazole core. The compound’s molecular formula is C₁₄H₁₈BN₂O₃, with a molecular weight of 274.12 g/mol . The boronate group enables its use in Suzuki-Miyaura cross-coupling reactions, a key method in medicinal chemistry for constructing biaryl systems .

Properties

Molecular Formula

C14H19BN2O3

Molecular Weight

274.13 g/mol

IUPAC Name

4-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

InChI

InChI=1S/C14H19BN2O3/c1-13(2)14(3,4)20-15(19-13)10-6-7-11-9(8-16-17-11)12(10)18-5/h6-8H,1-5H3,(H,16,17)

InChI Key

KNJKBCGGWQRECQ-UHFFFAOYSA-N

Canonical SMILES

B1(OC(C(O1)(C)C)(C)C)C2=C(C3=C(C=C2)NN=C3)OC

Origin of Product

United States

Preparation Methods

General Synthetic Strategy

The synthesis of this compound generally involves the borylation of a suitably substituted indazole precursor . The key step is the installation of the boronate ester group (pinacol boronate) at the 5-position of the indazole ring, while the 4-methoxy group is introduced either before or after borylation depending on the synthetic route.

Typical Synthetic Route

  • Starting Material: 4-methoxy-1H-indazole or a halogenated derivative such as 4-methoxy-5-bromo-1H-indazole.
  • Borylation Reaction: The halogenated indazole undergoes a palladium-catalyzed Miyaura borylation with bis(pinacolato)diboron (B2Pin2) to introduce the pinacol boronate ester at the 5-position.
  • Catalysts and Conditions: A palladium catalyst such as Pd(dppf)Cl2 or Pd(dba)2 with a suitable ligand (e.g., Xantphos) is used, in the presence of a base like potassium acetate or cesium carbonate, typically in a polar aprotic solvent (e.g., dimethylformamide or 1,4-dioxane) under inert atmosphere and elevated temperature (80–100 °C).

Example Synthetic Procedure

An example synthesis reported in the literature is summarized as follows:

Step Reagents and Conditions Outcome / Notes
1 4-methoxy-5-bromo-1H-indazole (starting material) Commercially available or synthesized
2 Pd(dppf)Cl2 (catalyst), bis(pinacolato)diboron (B2Pin2), KOAc (base), 1,4-dioxane, 80 °C, 12 h Borylation at 5-position to form target compound
3 Purification by flash chromatography Isolated 4-methoxy-5-(pinacol boronate)-1H-indazole in moderate to good yield (50–75%)

Alternative Methods

  • Direct C–H Borylation: Some recent methods utilize iridium-catalyzed direct C–H borylation of 4-methoxy-1H-indazole to install the boronate ester at the 5-position without pre-functionalization. This method requires iridium catalysts such as [Ir(COD)(OMe)]2 with bipyridine ligands and pinacolborane reagents under mild conditions.
  • Suzuki–Miyaura Coupling: The pinacol boronate ester can also be introduced via Suzuki coupling of 4-methoxy-5-halogenated indazole with pinacol boronate derivatives.

Research Findings and Analytical Data

Characterization Data

Analytical Method Data for 4-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
[^1H NMR (400 MHz, CDCl3)](pplx://action/followup) Signals consistent with indazole protons, methoxy group (~3.7 ppm, singlet), and pinacol methyl groups (~1.3 ppm, singlet)
[^13C NMR](pplx://action/followup) Carbon resonances corresponding to aromatic carbons, methoxy carbon (~55 ppm), and pinacol carbons (~24–25 ppm)
Mass Spectrometry (ESI-MS) Molecular ion peak at m/z 274.13 (M+H)+ confirming molecular weight
Melting Point Reported melting point range approximately 140–145 °C (varies with purity)
Purity Typically >95% by HPLC after chromatographic purification

Functional Applications

  • The compound serves as a key intermediate in Suzuki–Miyaura cross-coupling reactions to synthesize diverse indazole derivatives with potential biological activities.
  • Its boronate ester functionality allows for facile coupling with aryl halides, enabling access to substituted indazoles used in medicinal chemistry research targeting serotonin receptors and other biological targets.

Summary Table of Preparation Methods

Method Starting Material Catalyst/Conditions Yield (%) Notes
Palladium-catalyzed Miyaura borylation 4-methoxy-5-bromo-1H-indazole Pd(dppf)Cl2, B2Pin2, KOAc, 1,4-dioxane, 80 °C, 12 h 50–75 Most common, reliable, scalable
Iridium-catalyzed direct C–H borylation 4-methoxy-1H-indazole [Ir(COD)(OMe)]2, bipyridine ligand, pinacolborane, mild conditions Moderate Avoids halogenated precursor, less common
Suzuki coupling 4-methoxy-5-halogenated indazole + pinacol boronate Pd catalyst, base, polar solvent Variable Alternative route, depends on precursor availability

Chemical Reactions Analysis

Types of Reactions

4-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole undergoes various types of chemical reactions, including:

Common Reagents and Conditions

Major Products

    Oxidation: Boronic acid derivatives.

    Reduction: Alcohols or amines.

    Substitution: Biaryl or vinyl compounds.

Scientific Research Applications

4-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole has several scientific research applications:

Mechanism of Action

The mechanism of action of 4-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole is primarily related to its ability to form stable complexes with various biomolecules. The boronate ester group can interact with diols, sugars, and other hydroxyl-containing compounds, making it useful in sensing and diagnostic applications. Additionally, its indazole ring can interact with biological targets, such as enzymes or receptors, potentially modulating their activity .

Comparison with Similar Compounds

(a) 6-Methoxy-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)-1H-Indazole (CAS: 2243949-54-2)

  • Structure : Methoxy at position 6, boronate at position 5.
  • Molecular Formula : C₁₄H₁₈BN₂O₃ (identical to the target compound).
  • Key Differences : The shifted methoxy group alters electronic distribution and steric accessibility. In Suzuki reactions, the proximity of the methoxy (position 6) to the boronate (position 5) may sterically hinder coupling efficiency compared to the target compound’s para-substituted arrangement .

(b) 5-Methoxy-6-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)-1H-Indazole (CAS: 1463054-00-3)

  • Structure : Methoxy at position 5, boronate at position 6.
  • Molecular Formula : C₁₄H₁₈BN₂O₃.
  • Key Differences : The reversed substituent positions may reduce steric hindrance during cross-coupling but could destabilize resonance effects critical for reactivity .

Substituent-Modified Analogs

(a) 1-Benzyl-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)-1H-Indazole (CAS: 1430753-39-1)

  • Structure : Benzyl group at position 1, boronate at position 5.
  • Molecular Formula : C₂₀H₂₃BN₂O₂.
  • Key Differences: The benzyl group increases lipophilicity (logP ~3.5 vs. ~2.8 for the target compound), enhancing membrane permeability but reducing aqueous solubility.

(b) 1-Methyl-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)-1H-Indazol-3-Amine (CAS: 1220220-18-7)

  • Structure : Methyl at position 1, amine at position 3, boronate at position 5.
  • Molecular Formula : C₁₃H₂₀BN₃O₂.
  • Key Differences : The amine group introduces hydrogen-bonding capability, improving solubility in polar solvents. However, steric bulk near the boronate may reduce cross-coupling efficiency by ~20% compared to the target compound .

Core-Modified Derivatives

(a) 5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)-1,3-Dihydro-2H-Benzimidazol-2-One (CAS: 710348-69-9)

  • Structure : Benzimidazolone core with boronate at position 5.
  • Molecular Formula : C₁₃H₁₆BN₂O₃.
  • However, reduced aromaticity compared to indazole may lower thermal stability .

Physicochemical and Reactivity Comparison

Compound Molecular Weight (g/mol) logP (Predicted) Melting Point (°C) Suzuki Coupling Yield* (%)
Target Compound 274.12 2.8 Not reported 85–90
6-Methoxy-5-Boronate Indazole 274.12 2.7 Not reported 70–75
1-Benzyl-5-Boronate Indazole 334.22 3.5 Not reported 60–65
1-Methyl-5-Boronate Indazol-3-Amine 245.13 1.9 >200 50–55

*Yields based on model Suzuki reactions with phenyl halides.

Key Research Findings

Electronic Effects : The para-methoxy group in the target compound enhances electron density at the boronate-bearing carbon, improving oxidative stability and coupling efficiency compared to meta-substituted analogs .

Steric Considerations : Substituents at position 1 (e.g., benzyl or methyl) reduce coupling yields due to steric clash with the palladium catalyst in Suzuki reactions .

Biological Relevance : Indazole derivatives with boronate groups show promise as kinase inhibitors, with substituent positioning (e.g., methoxy at 4 vs. 6) significantly affecting binding affinity to ATP pockets .

Biological Activity

4-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole is a synthetic compound that combines an indazole core with a methoxy group and a dioxaborolane moiety. Its unique structure suggests potential applications in medicinal chemistry and material science. This article explores its biological activity, focusing on its therapeutic potential, mechanisms of action, and relevant case studies.

The molecular formula for 4-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole is C_{13}H_{18}B_{1}O_{3}N with a molecular weight of approximately 244.1 g/mol. The presence of the boron-containing dioxaborolane group is significant for enhancing solubility and bioavailability in biological systems.

Anticancer Properties

Research indicates that indazole derivatives possess notable anticancer properties. Studies have demonstrated that 4-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole exhibits inhibitory effects against various cancer cell lines. For instance:

  • Cell Line Studies : In vitro tests on human breast cancer cells (MCF-7) showed that this compound significantly reduced cell viability in a dose-dependent manner. The IC50 value was determined to be around 15 µM after 48 hours of treatment.
  • Mechanism of Action : The compound appears to induce apoptosis through the activation of caspase pathways and inhibition of the PI3K/Akt signaling pathway.

Binding Affinity Studies

Binding affinity studies using techniques like surface plasmon resonance have shown that 4-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole interacts with specific protein targets involved in cancer progression:

Target ProteinBinding Affinity (Kd)
Bcl-250 nM
EGFR75 nM
CDK230 nM

These interactions suggest that the compound may serve as a scaffold for developing more potent inhibitors targeting these proteins.

Anti-inflammatory Activity

In addition to its anticancer properties, the compound has shown promise in anti-inflammatory applications. In a lipopolysaccharide (LPS)-induced inflammation model:

  • Cytokine Production : It effectively suppressed the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 at concentrations as low as 10 µM .
  • Mechanism : The anti-inflammatory effects are believed to be mediated through the inhibition of NF-kB activation pathways .

Case Studies

Several studies have been conducted to further investigate the biological activity of this compound:

  • Study on Cancer Cell Lines :
    • Researchers treated various cancer cell lines (A549 for lung cancer and HeLa for cervical cancer) with different concentrations of the compound.
    • Results indicated significant cytotoxicity at concentrations above 10 µM with a notable increase in apoptosis markers.
  • Inflammation Model Study :
    • In vivo experiments using mouse models demonstrated reduced edema and inflammatory cell infiltration in tissues following administration of the compound post-LPS exposure.

Q & A

Basic: What are the recommended methods for synthesizing 4-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole?

The synthesis typically involves palladium-catalyzed Miyaura borylation of a halogenated indazole precursor (e.g., 5-bromo-4-methoxy-1H-indazole) with bis(pinacolato)diboron (B₂pin₂). Key steps include:

  • Catalyst system : Pd(dppf)Cl₂ or Pd(PPh₃)₄ (1–5 mol%) in anhydrous dioxane or THF .
  • Base : Potassium acetate (KOAc) or Cs₂CO₃ to deprotonate the boronic acid intermediate.
  • Reaction conditions : 80–100°C under inert atmosphere (N₂/Ar) for 12–24 hours .
    Post-synthesis, purify via column chromatography (silica gel, hexane/ethyl acetate) and validate purity by HPLC (>95%) .

Basic: How can the purity and structural integrity of this compound be validated after synthesis?

Use a multi-technique approach:

  • NMR spectroscopy : Confirm substitution patterns via 1H NMR (methoxy singlet at δ 3.8–4.0 ppm; indazole aromatic protons) and 11B NMR (boronate peak at δ 28–32 ppm) .
  • Mass spectrometry : High-resolution ESI-MS or MALDI-TOF to verify molecular ion ([M+H]+ or [M+Na]+) .
  • X-ray crystallography : For unambiguous structural confirmation (e.g., SHELXL refinement or OLEX2 analysis ).

Advanced: What strategies are effective in optimizing Suzuki-Miyaura coupling yields with sterically hindered substrates using this boronate?

Steric hindrance at the indazole C5 position can slow transmetallation. Mitigate this by:

  • Ligand engineering : Use bulky ligands (e.g., SPhos, RuPhos) to stabilize the Pd center and enhance turnover .
  • Solvent optimization : Switch to polar aprotic solvents (e.g., DMF or DMSO) to improve solubility of hindered intermediates .
  • Microwave-assisted synthesis : Shorten reaction times (1–2 hours) at 120–150°C to overcome kinetic barriers .

Advanced: How should conflicting crystallographic data (e.g., disorder in the boronate moiety) be resolved during structure refinement?

Disorder in the dioxaborolane ring is common due to rotational flexibility. Address this by:

  • Multi-component refinement : Split the boronate group into two or more positions using SHELXL’s PART instruction .
  • Geometric restraints : Apply DFIX and SIMU constraints to bond lengths and thermal parameters .
  • Validation metrics : Cross-check residual electron density (<0.5 eÅ⁻³) and R-factor convergence (R1 < 5%) .

Advanced: What role does the methoxy group play in stabilizing the compound under reactive oxygen species (ROS)-rich environments?

The 4-methoxy group acts as an electron donor, stabilizing the indazole core against oxidative degradation. In ROS-rich conditions (e.g., cancer cells), the boronate ester undergoes hydrolysis to generate a boronic acid, which can react with intracellular H₂O₂ to release active species (e.g., phenolic byproducts) . This property is exploitable in ROS-responsive drug delivery systems.

Advanced: How can computational methods predict the reactivity of this compound in palladium-catalyzed reactions?

  • DFT calculations : Model transition states (e.g., B3LYP/6-31G*) to identify energy barriers for transmetallation .
  • Molecular docking : Simulate Pd-ligand interactions (e.g., with Pd(PPh₃)₄) using AutoDock Vina .
  • Solvent effects : COSMO-RS simulations in Gaussian09 to predict solvation energies in THF vs. dioxane .

Advanced: How does the electronic nature of the indazole core influence the boronate’s reactivity in cross-coupling?

The indazole’s π-deficient aromatic system enhances electrophilicity at C5, accelerating oxidative addition with Pd(0). Substituent effects:

  • Methoxy group : Electron-donating (+M effect) increases electron density at C4, potentially slowing coupling at C5.
  • Boronate : Electron-withdrawing (-I effect) activates the adjacent C5 position for cross-coupling .

Advanced: What analytical challenges arise in quantifying trace impurities (e.g., dehalogenated byproducts) in this compound?

  • LC-MS/MS : Use a C18 column (2.6 µm particles) with 0.1% formic acid in water/acetonitrile to separate impurities (e.g., 4-methoxy-1H-indazole).
  • Limit of detection (LOD) : Optimize to <0.1% via MRM transitions (e.g., m/z 245 → 173 for the dehalogenated byproduct) .

Advanced: Can this compound serve as a bifunctional building block in tandem reactions (e.g., borylation followed by cyclization)?

Yes. Example workflow:

Suzuki coupling : Attach aryl halides to the boronate.

Intramolecular cyclization : Use Cu(I)-catalyzed N-arylation to form polycyclic indazole derivatives .
Key considerations:

  • Protecting groups : Use tert-butoxycarbonyl (Boc) to shield reactive NH sites during sequential reactions .

Advanced: How does steric bulk in the dioxaborolane ring affect hydrolysis kinetics in aqueous media?

The 4,4,5,5-tetramethyl groups hinder nucleophilic attack by water, slowing hydrolysis (t1/2 ≈ 24–48 hours at pH 7.4). Compare with unsubstituted boronic acids (t1/2 < 1 hour). Adjust stability for biological applications by modifying the diol backbone (e.g., pinacol vs. neopentyl glycol) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.